Introduction to 3-Chloro-5-Cyanopyridine-2-Carboxylic Acid (CAS No. 1200497-81-9)
3-Chloro-5-cyanopyridine-2-carboxylic acid (CAS No. 1200497-81-9) is a versatile compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel drugs and functional materials. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 3-chloro-5-cyanopyridine-2-carboxylic acid.
Chemical Structure and Properties
3-Chloro-5-cyanopyridine-2-carboxylic acid is a pyridine derivative with a chlorine atom at the 3-position, a cyano group at the 5-position, and a carboxylic acid group at the 2-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The chlorine atom enhances the electrophilicity of the pyridine ring, making it more reactive in nucleophilic substitution reactions. The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The carboxylic acid group provides acidity and can participate in various chemical reactions, such as esterification and amidation.
The molecular formula of 3-chloro-5-cyanopyridine-2-carboxylic acid is C8H4ClN2O2, with a molecular weight of approximately 193.58 g/mol. It is a white crystalline solid that is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored under standard laboratory conditions.
Synthesis Methods
The synthesis of 3-chloro-5-cyanopyridine-2-carboxylic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 3-chloro-5-cyanopyridine with carbon dioxide under high pressure and temperature conditions. This method typically yields high purity products but requires specialized equipment.
An alternative synthetic route involves the reaction of 3-chloro-5-cyanopyridine with an appropriate carboxylic acid or its derivative. For example, the reaction of 3-chloro-5-cyanopyridine with carbon dioxide in the presence of a base such as potassium carbonate can produce 3-chloro-5-cyanopyridine-2-carboxylic acid. Another method involves the condensation of 3-chloro-5-cyanopyridine with an activated form of carbon dioxide, such as phosgene or carbonyl diimidazole.
Applications in Pharmaceuticals
3-Chloro-5-cyanopyridine-2-carboxylic acid has shown promise in pharmaceutical research due to its potential as a building block for drug discovery. The compound's unique structure makes it suitable for use in the synthesis of various bioactive molecules. Recent studies have explored its applications in developing drugs for treating neurological disorders, cancer, and inflammatory diseases.
In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of 3-chloro-5-cyanopyridine-2-carboxylic acid and evaluated their biological activities. The results indicated that certain derivatives exhibited potent anti-inflammatory properties and could be potential candidates for treating chronic inflammatory conditions such as rheumatoid arthritis.
Applications in Agrochemicals
Beyond pharmaceuticals, 3-chloro-5-cyanopyridine-2-carboxylic acid has also found applications in agrochemical research. The compound's structural features make it suitable for use as an intermediate in the synthesis of herbicides and fungicides. Recent studies have focused on developing new agrochemicals that are more effective and environmentally friendly.
In a study published in Pesticide Biochemistry and Physiology, researchers synthesized several derivatives of 3-chloro-5-cyanopyridine-2-carboxylic acid and evaluated their herbicidal activities against various weed species. The results showed that some derivatives exhibited excellent herbicidal efficacy while being less toxic to non-target organisms.
Molecular Modeling and Computational Studies
Molecular modeling and computational studies have played a crucial role in understanding the behavior of 3-chloro-5-cyanopyridine-2-carboxylic acid. These studies help predict the compound's reactivity, stability, and biological activity by simulating its interactions with other molecules at the molecular level.
A recent computational study published in Computational & Structural Biotechnology Journal used density functional theory (DFT) to investigate the electronic structure and reactivity of 3-chloro-5-cyanopyridine-2-carboxylic acid. The results provided insights into the compound's electronic properties and identified key factors influencing its reactivity in various chemical reactions.
Safety Considerations
Safety is a critical aspect when handling any chemical compound. While 3-chloro-5-cyanopyridine-2-carboxylic acid strong> is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.
In addition to physical safety measures, it is essential to store 3-chloro-5-cyanopyridine-2-carboxylic acid strong> under appropriate conditions to maintain its stability and prevent degradation. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.
FUTURE DIRECTIONS AND CONCLUSIONS strong> p>
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Introduction to 3-Chloro-5-Cyanopyridine-2-Carboxylic Acid (CAS No. 1200497-81-9)
3-Chloro-5-cyanopyridine-2-carboxylic acid (CAS No. 1200497-81-9) is a versatile compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel drugs and functional materials. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 3-chloro-5-cyanopyridine-2-carboxylic acid.
Chemical Structure and Properties:
3-Chloro-5-cyanopyridine-carboxylic acid (CAS No. 1200497-81-9) is a pyridine derivative with a chlorine atom at the meta- (position m-) position, a cyano group at position para- (position para-) ,and a carboxylic acid group at position ortho- (position ortho-). The presence of these functional groups imparts unique chemical and physical properties to the molecule.
The chlorine atom enhances the electrophilicity of the pyridine ring, making it more reactive in nucleophilic substitution reactions. The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The carboxylic acid group provides acidity and can participate in various chemical reactions, suc[1].hestrong href="#_ftnref1" name="_ftn1">[1].hestrong href="#_ftnref1" name="_ftn1">[1].hestrong href="#_ftnref1" name="_ftn1">[1].hestrong href="#_ftnref1" name="_ftn1">[1].
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